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CAS No.: 75-82-1

Cat. No.: B1630539 Get Quote

From the Desk of the Senior Application Scientist:

If you are accessing this guide, you likely encountered a "Stop Ship" notification from your

chemical vendor or a compliance audit flag regarding Halon 2202.

First, a critical technical correction: In common industrial parlance, "Halon 2202" refers to

Dibromodifluoroethane (

), specifically isomers like 1,2-Dibromo-1,1-difluoroethane (CAS 75-82-1).[1][2][3][4] Under
the Montreal Protocol, this is NOT a Group II Halon (like 1301 or 1211). It is a Class I, Group
VII Hydrobromofluorocarbon (HBFC).

This distinction is vital. While Group II Halons have "Critical Use Exemptions" (e.g., aviation),

HBFCs were phased out of production on January 1, 1996, with virtually no exemptions other

than Feedstock, Destruction, and Essential Laboratory Use.

This guide provides the troubleshooting logic required to legally acquire, use, and dispose of

Halon 2202 for drug development and research.

Module 1: Regulatory Classification & Procurement
The Core Conflict: You need Halon 2202 as an alkylating agent or specific solvent. The law

says its production is banned.[5] The Solution: You must classify your usage under one of two

narrow exemptions.
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Status Table: Halon 2202 (HBFCs)
Feature Regulatory Detail

Chemical Family Hydrobromofluorocarbon (HBFC)

Montreal Protocol Class I, Group VII (Copenhagen Amendment)

ODP (Ozone Depletion Potential) ~0.5 - 1.0 (varies by isomer)

Production Status Banned (since 1996)

Import/Export
Prohibited unless for Feedstock or

Laboratory/Analytical (L&A) use.

Troubleshooting Logic: Can I Buy This?
Use the following logic flow to determine if your intended experiment is compliant.

Start: Intent to Use Halon 2202

Is the chemical chemically transformed
(consumed) in the reaction?

PATHWAY A: FEEDSTOCK EXEMPTION
(Preferred for Pharma/Synthesis)

Yes (e.g., Alkylation)

Is it used as a solvent,
diluent, or reference standard?

No (It remains chemically intact)

PATHWAY B: LAB & ANALYTICAL EXEMPTION
(Strict Purity/Quantity Limits)

Yes (Research/Analysis)

PROHIBITED USE
(e.g., Cleaning, Fire Suppression)

No (General Use)

Click to download full resolution via product page
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Figure 1: Decision matrix for determining regulatory eligibility of Halon 2202 under Montreal

Protocol and EPA 40 CFR Part 82.

Module 2: The Feedstock Exemption (Pharma
Pathway)
In drug development, Halon 2202 is often used as a reagent to introduce difluoro- or bromo-

moieties. If the Halon 2202 is consumed during the reaction (converted into a new chemical

structure), it qualifies as Feedstock.[6]

Regulatory Stance: Feedstock is not counted against a country's consumption cap because

it is not emitted into the atmosphere; it is transformed.[7]

Key Requirement: You must maintain a Mass Balance record proving transformation.

Protocol: Calculating Mass Balance for Compliance
Scenario: You are using Halon 2202 to synthesize a fluorinated intermediate. The Formula:

= Emissions (Must be negligible/captured)

= Input (Quantity purchased/injected)

= Product (Quantity converted to new molecule)

= Destroyed (Quantity sent to approved destruction)

Troubleshooting FAQ:

Q: My vendor demands a "Feedstock Certification" before shipping. What is this? A: This is a

legal affidavit. You must certify that the ODS will be "entirely consumed (except for trace

quantities)" in a chemical process.

Action: Verify your stoichiometry. If you use Halon 2202 in excess (e.g., 5 equivalents) and

only 1 equivalent reacts, the remaining 4 equivalents must be recaptured and destroyed, not

vented.
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Q: Can I use it as a solvent for the reaction? A:CAUTION. If it acts only as a solvent (Process

Agent) and is not chemically changed, it does not automatically qualify as feedstock. It falls

under "Process Agent" rules, which are far stricter and capped globally. If possible, redesign

the experiment to use it as a reactant (Feedstock) or switch to a non-ODS solvent.

Module 3: Laboratory & Analytical (L&A) Use
Exemption
If you are using Halon 2202 as a reference standard (e.g., for NMR calibration) or extraction

solvent where it is not consumed, you must rely on the Global Laboratory and Analytical Use

Exemption.

Critical Constraints (per Decision XXXI/5):

Purity: The substance must be high purity (>99.0% or >99.5% depending on grade).

Container Size: Must be supplied in containers <3 Liters (or glass ampoules <10ml).

No Resale: You cannot resell the chemical or the mixture.

Workflow: Managing L&A Inventory

Purchase under L&A Exemption
(Container < 3L)

Experimental Use
(Closed System)

Collect ALL Waste
(Do NOT evaporate)

Send to Approved Destruction
(99.99% DRE)

Click to download full resolution via product page

Figure 2: Mandatory workflow for Laboratory & Analytical Use. Note the prohibition on

evaporation.

Module 4: Disposal & Destruction (The "Zero
Venting" Rule)
The most common compliance violation in research labs is venting volatile ODS into the fume

hood. This is illegal for Class I substances.
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Troubleshooting FAQ:

Q: The rotary evaporator trap contains recovered Halon 2202. Can I pour it into the general

organic waste carboy? A:NO.

Reasoning: General organic waste streams often go to fuel blending or standard

incineration, which may not meet the 99.99% Destruction and Removal Efficiency (DRE)

required for Halons.

Protocol: Segregate Halon 2202 waste into a dedicated container labeled "Class I ODS

Waste - For Destruction." Contact your EHS officer to ensure it is sent to a facility using

Argon Plasma Arc or Rotary Kiln Incineration specifically permitted for Halon destruction.

Q: What happens if I accidentally release vapors? A: Document it immediately.

US Labs: Significant releases may trigger reporting requirements under EPCRA (Emergency

Planning and Community Right-to-Know Act), though the threshold for Halon 2202 (HBFCs)

is high. However, repeated "accidental" venting is a violation of the Clean Air Act venting

prohibition.

Summary of Key Actions
Action Feedstock Use Lab & Analytical Use

Purchasing Sign "Feedstock Certification" Sign "Lab Use Certification"

Volume Limit None (Industrial scale allowed) Max 3L containers

Fate of Chemical Chemically Converted Recaptured & Destroyed

Accounting
Mass Balance (Input vs.

Product)

Inventory Log (In vs. Waste

Out)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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